
Analytical Standards for Withaphysalin C:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Withaphysalin C

Cat. No.: B3427222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Withaphysalin C is a naturally occurring C28 steroidal lactone belonging to the withanolide

class of compounds. Isolated from plants of the Physalis genus, particularly Physalis minima, it

has garnered interest for its potential biological activities. As with other withanolides, which are

known for their diverse pharmacological effects, the accurate and precise analytical

characterization of Withaphysalin C is crucial for research, quality control, and drug

development purposes.

This document provides detailed application notes and protocols for the analytical standards of

Withaphysalin C, covering its isolation, structural elucidation, and quantification. The

methodologies are based on established analytical techniques for withanolides and related

compounds.

Physicochemical Data
A summary of the key physicochemical properties of Withaphysalin C is presented in the table

below.
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Property Value Source

Molecular Formula C₂₈H₃₆O₇ [1]

Molecular Weight 484.58 g/mol [1]

General Class Withanolide

Natural Source Physalis minima

Experimental Protocols
Isolation and Purification of Withaphysalin C
The following is a general protocol for the isolation and purification of Withaphysalin C from

Physalis minima.

Workflow for Isolation and Purification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/118987259
https://pubchem.ncbi.nlm.nih.gov/compound/118987259
https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried whole plant material of
Physalis minima

Extraction with 95% Ethanol

Concentration under
reduced pressure

Suspension in H₂O and
partition with Ethyl Acetate

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Elution with
Hexane-Acetone Gradient

Further Purification by
Sephadex LH-20 and/or

Preparative HPLC

Pure Withaphysalin C
 

Infuse Withaphysalin C standard
into the mass spectrometer

Perform Q1 scan to identify
the precursor ion [M+H]⁺

Perform product ion scan
on the precursor ion

Select the most abundant and stable
product ions for MRM transitions

Optimize Collision Energy (CE)
for each transition

Finalized LC-MS/MS method

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3427222?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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